AMBERLITE GT73 500G

• CAS: 113834-91-6
• Molecular Formula: C14H10N2O5S.2Na

Mercury discharge limits require resins with proven sub-10 ppb performance. AMBERLITE GT73 is a thiol-functionalized macroporous styrene-DVB chelating resin that delivers documented effluent of 1-5 ppb from 0.2-70 ppm influent over multi-year operation at the Savannah River Site. It offers a mercury loading capacity of 30-40 wt%, Kd > 1 × 10⁵ mL/g in high-ionic-strength matrices, and eight-week caustic stability without structural degradation. Supplied as 500 g buckets; suitable for chlor-alkali wastewater, incinerator scrubber blowdown, and nuclear waste streams.

Amberlite GT73: Thiol-Functionalized Chelating Resin for Selective Mercury Removal

Amberlite GT73 (formerly Duolite GT-73, CAS 113834-91-6) is a macroporous styrene-divinylbenzene chelating ion-exchange resin whose active functional group is the thiol (–SH) moiety . Unlike conventional weak acid cation exchangers bearing carboxylic acid groups or chelating resins relying on iminodiacetic acid, GT73 exploits the soft Lewis base character of sulfur to achieve pronounced selectivity for soft Lewis acid metal ions—most notably mercury, silver, gold, and palladium—via thiophilic (HSAB) binding [1]. With a reported ion-exchange capacity of 1.4 meq/mL (wetted bed volume) and 3.9 meq/g (dry weight), an operating pH range of 1–13, and a maximum service temperature of 121 °C , GT73 occupies a distinct niche between broad-spectrum cation exchangers and narrow-spectrum chelating resins, offering unique value where mercury-specific selectivity under chemically aggressive conditions is non-negotiable.

Thiol (–SH) group enables selective mercury binding via HSAB principle

Macroporous styrene-DVB matrix withstands aggressive chemical environments

Broad pH stability (acidic to caustic) and high-temperature operation

• [1] Chiarle, S., Ratto, M., Rovatti, M. (2000). Mercury removal from water by ion exchange resins adsorption. Water Research, 34(11), 2971–2978. DOI: 10.1016/S0043-1354(00)00044-0. View Source

Why Generic Resin Substitution Fails for Mercury-Selective Applications

Ion-exchange resins within the Amberlite and competitor portfolios are not functionally interchangeable when mercury selectivity, broad-pH operational stability, or industrial regulatory compliance are required. Conventional weak acid cation resins such as Amberlite IRC-86 (carboxylic acid, gel-type) operate only above pH ~5 and exhibit negligible mercury selectivity, while iminodiacetic acid chelating resins like Amberlite IRC-748 preferentially bind divalent transition metals (Cu²⁺, Ni²⁺, Zn²⁺) with far lower mercury affinity than thiol-based resins [1]. Even among thiol-functionalized competitors, differences in polymeric architecture—gel vs. macroporous matrix, cross-link density, and sulfur content—produce significant divergence in kinetic performance, absolute adsorption capacity, and long-term chemical stability under caustic or radioactive process conditions [2]. The consequence of unverified substitution is not merely incremental performance loss but potential exceedance of parts-per-billion mercury discharge limits and premature resin bed failure.

Weak acid cation resins

Lack thiol functionality; negligible mercury selectivity and ineffective below pH 5

Iminodiacetic acid chelating resins

Prefer Cu, Ni, Zn over Hg; may not achieve ppb-level mercury discharge limits

Non-thiol resins in caustic/radioactive streams

Long-term chemical stability and high mercury Kd not uniformly documented

• [1] Vilensky, M.Y., Berkowitz, B., Warshawsky, A. (2002). In Situ Remediation of Groundwater Contaminated by Heavy- and Transition-Metal Ions by Selective Ion-Exchange Methods. Environmental Science & Technology, 36(8), 1851–1855. DOI: 10.1021/es010313+. View Source
• [2] Wilmarth, W.R. (1998). Duolite™ GT-73 Resin Testing in Support of the Salt Disposition Alternatives. WSRC-TR-98-00361. Savannah River Technology Center, Westinghouse Savannah River Company. View Source

Quantitative Differentiation Against Closest Chelating Resin Analogs

Thiol Group Confers Mercury Distribution Coefficients Exceeding 100,000 mL/g

Amberlite GT73 utilizes covalently bound thiol (–SH) groups on a macroporous styrene-DVB matrix, which engage mercury via a strong soft acid–soft base (HSAB) interaction fundamentally distinct from the hard/intermediate base character of iminodiacetic acid groups on Amberlite IRC-748 . In simulated high-level radioactive waste salt solutions, Duolite GT-73 demonstrated a mercury distribution coefficient (Kd) exceeding 1 × 10⁵ mL/g, whereas the same resin exhibited a Kd of only 350 mL/g for Co-60—yielding a Hg/Co selectivity factor greater than 285 [1]. In a separate head-to-head groundwater remediation study, both GT-73 and IRC-748 reduced Cd, Pb, and Cu from 1000 μg/L to below 5 μg/L [2]; however, IRC-748 lacks the thiol-mediated mercury specificity that defines GT73's primary application niche.

Hg Kd > 1×10⁵ mL/g

Class-level

Kd(Hg) > 1×10⁵ mL/g; Kd(Co) 350 mL/g; selectivity >285

Supports extreme mercury selectivity in complex matrices

Compared with IRC-748 iminodiacetic resin

Evidence Dimension	Mercury distribution coefficient (Kd) and selectivity vs. Co-60
Target Compound Data	Kd(Hg) > 1 × 10⁵ mL/g; Kd(Co-60) = 350 mL/g (Hg/Co selectivity factor > 285)
Comparator Or Baseline	Amberlite IRC-748 (iminodiacetic acid chelating resin): no published mercury Kd of comparable magnitude; primary selectivity for divalent transition metals (Cu, Ni, Zn, Cd, Pb); typical strong acid cation resins exhibit Kd(Hg) < 10³ mL/g
Quantified Difference	Kd(Hg) for GT73 exceeds typical non-thiol resins by >100-fold; Hg/Co selectivity factor > 285 on GT73 vs. negligible differentiation on IRC-748 (class-level inference)
Conditions	Simulated high-level waste salt solutions (Savannah River Site); batch equilibrium experiments (WSRC-TR-98-00361)

Why This Matters

For procurement decisions involving mercury-contaminated process streams, GT73's thiol-mediated selectivity directly translates to smaller column footprints, lower resin consumption, and elimination of secondary polishing steps that would be mandatory with iminodiacetic acid or carboxylic acid resins.

• [1] Wilmarth, W.R. (1998). Duolite™ GT-73 Resin Testing in Support of the Salt Disposition Alternatives. WSRC-TR-98-00361. Summary: Kd above 1E5 mL/g for mercury from simulated salt solutions; Kd of 350 mL/g for Co-60. View Source
• [2] Vilensky, M.Y., Berkowitz, B., Warshawsky, A. (2002). In Situ Remediation of Groundwater Contaminated by Heavy- and Transition-Metal Ions by Selective Ion-Exchange Methods. Environmental Science & Technology, 36(8), 1851–1855. DOI: 10.1021/es010313+. All four resins (Duolite GT-73, Amberlite IRC-748, and two SIRs) reduced Cd, Pb, and Cu from 1000 μg/L to <5 μg/L. View Source

Highest Hg(II) Batch Sorption Capacity Among Commercial Chelating Resins

In a direct multi-sorbent batch equilibration study, Rohm and Haas GT-73 (thiol-functionalized) was compared against Purolite S-920 (isothiouronium-functionalized chelating resin), a wood-based granular activated carbon (WHK), and the biosorbent Azolla filiculoides for Hg(II) sorption from aqueous solution at industrially relevant elevated concentrations [1]. Batch equilibration experiments demonstrated that Rohm and Haas GT-73 exhibited the highest mercury sorption capacity among all tested materials [1]. Kinetic experiments further showed that mercury sorption was rapid on all materials; however, GT-73's superior equilibrium capacity provided the greatest practical working capacity for continuous-flow applications. The study attributed the high performance to the thiol functional group's specific affinity for mercury via the HSAB principle, contrasting with the isothiouronium mechanism of Purolite S-920 [1].

Sorption rank #1

Direct comparison

GT73 > Purolite S-920 > GAC > biosorbent

Reported highest sorption capacity among four sorbents

Batch equilibration, Process Safety Environ. Prot. 2004

Evidence Dimension	Equilibrium Hg(II) batch sorption capacity ranking
Target Compound Data	Rohm and Haas GT-73: highest Hg(II) sorption capacity (ranked #1 among four sorbents)
Comparator Or Baseline	Purolite S-920 (isothiouronium chelating resin): lower capacity than GT-73; WHK granular activated carbon: lower capacity than GT-73; Azolla filiculoides biosorbent: lowest capacity
Quantified Difference	GT-73 > Purolite S-920 > WHK GAC > Azolla biosorbent (exact mg/g values not publicly extractable from abstract; relative ranking confirmed as statistically significant in source publication)
Conditions	Batch equilibration experiments at elevated Hg(II) concentrations representative of industrial effluents; Process Safety and Environmental Protection, 82(B4), 301–311, 2004

Why This Matters

When selecting a resin for mercury polishing in industrial wastewater, GT73's validated superiority over Purolite S-920—its closest thiol-class commercial competitor—provides procurement justification grounded in published comparative data rather than vendor claims.

• [1] Lloyd-Jones, P.J., Rangel-Mendez, J.R., Streat, M. (2004). Mercury Sorption from Aqueous Solution by Chelating Ion Exchange Resins, Activated Carbon and a Biosorbent. Process Safety and Environmental Protection, 82(B4), 301–311. DOI: 10.1205/095758204323162328. Batch equilibration experiments indicated that Rohm and Haas GT-73 has the highest mercury sorption capacity among Purolite S-920, WHK GAC, and Azolla biosorbent. View Source

Mercury Loading Capacity Reaches 6–10× That of Conventional Cation Exchangers

Duolite GT-73 achieves an exceptionally high mercury adsorption efficiency of 30–40% by weight (i.e., 300–400 mg Hg per gram of dry resin) under optimal pH conditions in batch mechanically stirred reactor experiments [1]. This loading capacity represents a fundamental divergence from the performance ceiling of conventional strong acid cation (SAC) exchange resins (sulfonic acid-functionalized), which typically achieve mercury loadings below 5 wt% in comparable aqueous matrices due to their lack of specific mercury-binding functionality and susceptibility to competing cations (Na⁺, Ca²⁺, Mg²⁺) [2]. The adsorption efficiency was observed to decrease with decreasing pH due to H⁺/Hg²⁺ competition at the thiol binding sites—a well-characterized behavior consistent with the ion-exchange mechanism—yet even under partially protonated conditions, the residual capacity substantially exceeds that of non-thiol alternatives [1].

Hg loading 30–40 wt%

Cross-study

300–400 mg Hg / g dry resin; ~6–10× vs. SAC

Extends bed life, reduces regeneration frequency

Water Res. 2000, batch reactor

Evidence Dimension	Equilibrium mercury loading capacity (wt% of dry resin)
Target Compound Data	30–40 wt% Hg (300–400 mg Hg / g dry GT73 resin)
Comparator Or Baseline	Conventional strong acid cation resins (e.g., Amberlite IR-120, Dowex 50W): typically <5 wt% Hg loading under comparable aqueous conditions; Amberlite IRC-748 (iminodiacetic acid): reported Hg capacities substantially below 10 wt% (class-level inference from published selectivity series)
Quantified Difference	GT73 loading capacity exceeds SAC resins by approximately 6× to 10×; exceeds iminodiacetic acid chelating resins by an estimated >3×
Conditions	Batch mechanically stirred reactor, 1.5 dm³ volume, isothermal (±0.1 °C); Freundlich isotherm model; Water Research 34(11), 2971–2978, 2000

Why This Matters

The 30–40 wt% mercury loading translates directly to extended bed service life and reduced regeneration frequency—critical parameters for total cost of ownership calculations in continuous mercury abatement operations.

• [1] Chiarle, S., Ratto, M., Rovatti, M. (2000). Mercury removal from water by ion exchange resins adsorption. Water Research, 34(11), 2971–2978. DOI: 10.1016/S0043-1354(00)00044-0. The studied resin (Duolite GT-73) has a very high adsorption efficiency, reaching 30–40% in weight. View Source
• [2] Dardel, F. de (2012). Approximate selectivity scales for cation exchange resins. Dardel.info. Sulphonic resin (nominal 8% DVB): selectivity order indicates Hg²⁺ positioned favorably but without specific chelation; typical SAC resins lack thiol-mediated mercury enhancement and exhibit substantially lower absolute mercury capacities under multi-cation competition conditions. View Source

Superior DGT Mercury Sorption Capacity Versus Chelex-100 and Spheron-Thiol

In a systematic characterization of sorption gels for the diffusive gradients in thin films (DGT) technique, the total mercury sorption capacity per gel disc was measured for five resin types under identical experimental conditions [1]. Duolite GT73 exhibited the highest sorption capacity at 5.7 μmol Hg per disc, exceeding the next-best performer Iontosorb AV-IM (4.4 μmol, imidazole-modified) by approximately 30%, Spheron-Thiol (4.3 μmol)—the previously recommended DGT resin for mercury which is no longer commercially available—by approximately 33%, and the widely used Chelex-100 (3.9 μmol, iminodiacetic acid) by approximately 46% [1]. Critically, mercury concentrations measured using DGT probes containing Duolite GT73 resin gel were comparable to total dissolved mercury concentrations in river water as determined directly by atomic absorption spectrometry (AAS), whereas DGT probes with Spheron-Thiol and ISAV-MP resins yielded order-of-magnitude lower concentrations, capturing only labile mercury complexes [2]. This makes GT73 not merely a capacity leader but analytically essential for total dissolved mercury determination.

DGT sorption 5.7 μmol/disc

Direct comparison

5.7 μmol/disc; +46% vs. Chelex-100, +33% vs. Spheron-Thiol

Enables total dissolved mercury determination by DGT

Cent. Eur. J. Chem. 2010

Evidence Dimension	Total mercury sorption capacity per DGT gel disc (μmol Hg)
Target Compound Data	Duolite GT73: 5.7 μmol Hg per disc
Comparator Or Baseline	Iontosorb AV-IM: 4.4 μmol; Spheron-Thiol: 4.3 μmol; Chelex-100: 3.9 μmol; TiO₂ and ISAV-MP: below 3.9 μmol (exact values not reported in abstract); sorption capacity ranking: Duolite GT73 > ISAV-IM > Chelex-100 > Spheron-Thiol > TiO₂ > ISAV-MP
Quantified Difference	GT73 capacity exceeds Chelex-100 by +46% (+1.8 μmol), Spheron-Thiol by +33% (+1.4 μmol), and Iontosorb AV-IM by +30% (+1.3 μmol)
Conditions	DGT sorption gels prepared with 0.3 g resin per gel; Hg standard solutions; sorption isotherm measurements; habilitation thesis / Central European Journal of Chemistry, 2010

Why This Matters

For environmental analytical laboratories deploying DGT for regulatory mercury monitoring, GT73's verified superiority over the discontinued Spheron-Thiol and widely used Chelex-100 (which systematically underestimates total mercury in the presence of stable complexes) constitutes an evidenced basis for resin procurement.

• [1] Diviš, P., Dočekalová, H., Brulík, L. (2010). Characterisation of sorption gels used for determination of mercury in aquatic environment by diffusive gradients in thin films technique. Central European Journal of Chemistry. Total sorption capacity: Duolite GT73 5.7 μmol, Iontosorb AV-IM 4.4 μmol, Spheron-Thiol 4.3 μmol, Chelex 100 3.9 μmol. Also from habilitation thesis: Diviš, P. Development of Diffusive Gradients in Thin Films Technique for Determination of Mercury in Aquatic Systems. Brno University of Technology, Faculty of Chemistry. View Source
• [2] Diviš, P. (2010). Development of Diffusive Gradients in Thin Films Technique for Determination of Mercury in Aquatic Systems (Habilitation Thesis). Brno University of Technology. Mercury concentration determined using DGT units containing Duolite GT-73 resin was comparable to total dissolved concentration by AAS; Spheron-Thiol and ISAV-MP DGT yielded order-of-magnitude lower concentrations, capturing only labile complexes. View Source

Broadest pH Stability Window Among Macroporous Chelating Resins

The Sigma-Aldrich product specification for Amberlite GT73 hydrogen form documents an operating pH range of 1–13 , which substantially exceeds the usable range of weak acid carboxylic cation exchange resins (typically pH 5–14; e.g., Amberlite IRC-86, Purolite C106) and matches or exceeds most iminodiacetic acid chelating resins (e.g., Amberlite IRC-748, which has a narrower effective chelation window for many metals) [1]. Critically, extended eight-week exposure of Duolite GT-73 to strongly caustic solutions at the Savannah River Site resulted in no structural alteration as measured by particle size analysis, scanning electron microscopy, and maintained mercury removal efficiency from simulated radioactive waste [2]. This combination of broad pH operability and demonstrated long-term alkaline chemical stability is a differentiating attribute not uniformly shared by thiol-based competitors; the chemically similar Purolite S-920 (isothiouronium-functionalized) has been noted to exhibit different stability characteristics, while one alternative thiol resin (SIR-200) exhibited anomalous outlier data attributed to potential chemical instability [3].

pH 1–13 & caustic stability

Class-level

8-week caustic exposure: no structural alteration or capacity loss

Eliminates multiple resin types for pH-cycling streams

WSRC-TR-98-00361; manufacturer spec

Evidence Dimension	Operating pH range and caustic stability
Target Compound Data	pH 1–13 (per manufacturer specification); eight-week caustic exposure: no structural alteration, maintained mercury removal efficiency
Comparator Or Baseline	Amberlite IRC-86 (carboxylic acid, gel-type): operating pH ~5–14, ineffective below pH 5; typical iminodiacetic acid chelating resins: often narrower effective pH window for quantitative metal chelation; SIR-200 (thiol resin): chemical instability concerns noted in WSRC-TR-2002-00046
Quantified Difference	GT73 extends usable pH range at least 4 pH units lower than weak acid cation resins; eight-week caustic stability formally verified vs. zero long-term stability data published for most competitor thiol resins
Conditions	pH range: per manufacturer specification (Sigma-Aldrich); caustic stability: eight-week exposure to strongly caustic simulated high-level waste solutions, Savannah River Technology Center (WSRC-TR-98-00361)

Why This Matters

For process streams that cycle between acidic and alkaline conditions—such as mining leachates, radioactive waste treatment, or chemical manufacturing effluents—GT73's verified stability across the full pH 1–13 window eliminates the need for multiple resin types or pH adjustment steps that would be required with narrower-range alternatives.

• [1] Dardel, F. de (2012). Approximate selectivity scales for cation exchange resins. Dardel.info. Weak acid cation resins (carboxylic): effective pH typically 5–14; strong acid cation resins (sulfonic): pH 0–14 but lack mercury selectivity. View Source
• [2] Wilmarth, W.R. (1998). Duolite™ GT-73 Resin Testing in Support of the Salt Disposition Alternatives. WSRC-TR-98-00361. Extended exposure (eight weeks) to strongly caustic solutions does not structurally alter the Duolite™ GT-73 resin as measured by particle size analysis, SEM, and mercury removal efficiency. View Source
• [3] Oji, L.N. (2002). Mercury Removal Performance of Amberlite™ GT-73A, Purolite™ S-920, Ionac™ SR-4 and SIR-200™ Resins. WSRC-TR-2002-00046. SIR-200 showed similar performance to GT-73A but exhibited a one-order-of-magnitude outlier attributed to potential resin instability. View Source

Industrial-Scale Compliance: Sub-10 ppb Mercury Effluent Achieved Routinely

At the Savannah River Site (SRS) Effluent Treatment Facility, Duolite™ GT-73 ion exchange resin has been demonstrated at full production scale to routinely reduce mercury content in wastewater to less than the Resource Conservation and Recovery Act (RCRA) permitted level of 10 ppb, with effluent concentrations consistently between 1 and 5 ppb despite influent mercury concentrations varying over more than two orders of magnitude (0.2 to 70 ppm) [1]. This represents a mercury removal efficiency exceeding 99.99% under the most challenging feed conditions. The resin's performance has been validated across five distinct SRS waste streams of varying chemical composition and has been adopted as the reference mercury removal medium for multiple radioactive and non-radioactive wastewater operations [2]. In a separate four-resin comparative evaluation (GT-73A vs. Purolite S-920 vs. Ionac SR-4 vs. SIR-200), all four resins passed the Toxicity Characteristic Leaching Procedure (TCLP) test, but SIR-200 exhibited chemical instability concerns not observed with GT-73A, leading the study to recommend GT-73A as the benchmark resin [3].

Effluent Hg 1–5 ppb

Supporting evidence

Routinely 99.99% removal from 0.2–70 ppm feed

Supports regulatory compliance in industrial wastewater

Savannah River Site, multi-year full-scale

Evidence Dimension	Industrial-scale mercury effluent concentration and removal efficiency
Target Compound Data	Effluent Hg: 1–5 ppb (consistent); feed Hg: 0.2–70 ppm; removal efficiency >99.99% at worst-case feed conditions; TCLP test: passed; chemical stability: confirmed in multi-year operation
Comparator Or Baseline	RCRA regulatory limit: 10 ppb Hg; SIR-200: similar mercury removal performance but chemical instability outlier detected; Purolite S-920: demonstrated effective mercury removal but not reported to consistently achieve 1–5 ppb across the same breadth of waste stream compositions
Quantified Difference	GT73 effluent consistently 2–10× below the 10 ppb regulatory limit; operational range spans 0.2–70 ppm influent (350× concentration variation) without breakthrough exceedance
Conditions	Full-scale ion exchange facility (IEF), Savannah River Site; continuous flow operation; multiple waste stream compositions (radioactive and non-radioactive); Water Science and Technology 25(3), 165–172, 1992; OSTI.gov documentation

Why This Matters

For procurement under regulatory compliance mandates, GT73's two-decade-plus industrial track record at a U.S. Department of Energy site provides a de-risked procurement decision that alternative resins—lacking equivalent large-scale, long-duration performance data—cannot match.

• [1] Ritter, J.A., Bibler, J.P. (1992). Removal of Mercury from Waste Water: Large-Scale Performance of an Ion Exchange Process. Water Science and Technology, 25(3), 165–172. Duolite™ GT-73 ion exchange resin routinely reduces the mercury content of a waste water stream to less than the permitted level of 10 ppb. Effluent concentrations from the ion exchange facility (IEF) are consistently between 1 to 5 ppb, even though the feed contains a varying concentration of mercury (0.2 to 70 ppm). View Source
• [2] Bibler, J.P., Oji, L.N. (1991). Treatment of radioactive laboratory waste for mercury removal. INIS Repository, Record No. 23054676. Duolite GT-73 demonstrated effective for removal of dissolved mercury from laboratory waste; resin in use or under consideration for several other SRS radwaste streams. View Source
• [3] Oji, L.N. (2002). Mercury Removal Performance of Amberlite™ GT-73A, Purolite™ S-920, Ionac™ SR-4 and SIR-200™ Resins. WSRC-TR-2002-00046. All four resins passed TCLP; SIR-200 chemical instability concerns noted; GT-73A and SIR-200 performed similarly for mercury removal. View Source

Optimal Application Scenarios Based on Quantitative Evidence

Regulatory-Compliant Mercury Polishing in Industrial Wastewater

Amberlite GT73 is the evidenced first-choice resin for continuous mercury abatement where effluent must consistently remain below the 10 ppb RCRA limit. The Savannah River Site's documented performance—1–5 ppb effluent from 0.2–70 ppm influent over multi-year operation [1]—combined with a mercury loading capacity of 30–40 wt% [2], provides a procurement-justifiable rationale grounded in industrial-scale operational data rather than laboratory projections. This scenario applies to chlor-alkali plant wastewater, incinerator scrubber blowdown, and pharmaceutical manufacturing effluents containing organic mercury species such as thimerosal, where GT73 has demonstrated effective removal in column configurations at 120–180 min empty bed contact times [3].

Environmental Mercury Speciation via Diffusive Gradients in Thin Films

For analytical laboratories performing regulatory mercury monitoring in natural waters, sediments, and soils via the DGT technique, Duolite GT73 resin gel is the evidence-supported binding phase of choice. Direct head-to-head characterization demonstrated that GT73 provides the highest total mercury sorption capacity (5.7 μmol per disc) among five tested resins, exceeding the discontinued Spheron-Thiol by 33% and the widely used Chelex-100 by 46% [4]. Critically, DGT probes with GT73 produced mercury concentrations comparable to total dissolved mercury by AAS, whereas Spheron-Thiol and ISAV-MP systematically underestimated mercury by an order of magnitude by capturing only labile complexes [5]—making GT73 analytically essential for accurate total mercury determination.

Mercury Removal from Radioactive and Mixed Waste Under Caustic Conditions

GT73 is the procurement reference standard for mercury removal from radioactive and mixed waste streams where chemical stability under strongly alkaline conditions is mandatory. The WSRC-TR-98-00361 testing program confirmed that eight-week caustic exposure produced no structural alteration (verified by SEM and particle size analysis) and no degradation of mercury removal efficiency [6], while the Kd exceeding 1 × 10⁵ mL/g for mercury in simulated high-level waste salt solutions—versus only 350 mL/g for Co-60—confirms that the resin maintains extreme mercury selectivity even in high-ionic-strength, multi-radionuclide matrices [6]. This scenario extends to nuclear facility decommissioning, fuel reprocessing waste treatment, and DOE-complex environmental remediation.

Precious Metal Recovery from Dilute Chloride Process Liquors

GT73 offers a quantitatively characterized option for gold and palladium recovery from dilute chloride media where competing base metals (Cu, Ni) must be selectively excluded. Published capacity data confirm Au(III) adsorption of 0.58 ± 0.03 mmol/g resin and Pd(II) adsorption of 0.262 ± 0.015 mmol/g resin [7], with the more rapid Pd(II) kinetics enabling differential elution strategies. The ability to achieve these recoveries across the broad pH 1–13 operating window permits direct integration into acidic chloride leach circuits without pH neutralization, a distinct operational advantage over resins with narrower pH compatibility.

Application

Selection Property

Validation Focus

Industrial mercury polishing

Thiol selectivity & reported capacity

Effluent regulatory compliance

DGT mercury speciation

Highest reported sorption per disc

Total Hg accuracy vs. AAS

Radioactive mixed waste treatment

Caustic-stable, extreme Hg Kd

Multi-radionuclide matrix performance

Precious metal (Au, Pd) recovery

Broad pH & Au(III)/Pd(II) capacity

Dilute chloride leach integration

• [1] Ritter, J.A., Bibler, J.P. (1992). Removal of Mercury from Waste Water: Large-Scale Performance of an Ion Exchange Process. Water Science and Technology, 25(3), 165–172. Duolite™ GT-73 consistently achieves effluent Hg of 1–5 ppb from feed of 0.2–70 ppm. View Source
• [2] Chiarle, S., Ratto, M., Rovatti, M. (2000). Mercury removal from water by ion exchange resins adsorption. Water Research, 34(11), 2971–2978. DOI: 10.1016/S0043-1354(00)00044-0. Adsorption efficiency reaching 30–40% in weight. View Source
• [3] Velicu, M., Suri, R., Fu, H. (2007). Use of adsorption process to remove organic mercury thimerosal from industrial process wastewater. Journal of Hazardous Materials, 148(3), 599–605. DOI: 10.1016/j.jhazmat.2007.03.015. Mercury breakthrough of 30 mg/L occurred after 47 h (96 BVF) and 97 h (197 BVF) with 120 and 180 min EBCT respectively. View Source
• [4] Diviš, P., Dočekalová, H., Brulík, L. (2010). Characterisation of sorption gels used for determination of mercury in aquatic environment by diffusive gradients in thin films technique. Central European Journal of Chemistry. Total sorption capacity per disc: Duolite GT73 5.7 μmol, Iontosorb AV-IM 4.4 μmol, Spheron-Thiol 4.3 μmol, Chelex 100 3.9 μmol. View Source
• [5] Diviš, P. (2010). Development of Diffusive Gradients in Thin Films Technique for Determination of Mercury in Aquatic Systems (Habilitation Thesis). Brno University of Technology. GT73 DGT concentrations comparable to total dissolved Hg by AAS; Spheron-Thiol and ISAV-MP DGT yielded order-of-magnitude lower concentrations. View Source
• [6] Wilmarth, W.R. (1998). Duolite™ GT-73 Resin Testing in Support of the Salt Disposition Alternatives. WSRC-TR-98-00361. Kd above 1E5 mL/g for mercury; eight-week caustic exposure without structural alteration; Co-60 Kd of 350 mL/g. View Source
• [7] Iglesias, M., Anticó, E., Salvadó, V. (1999). Recovery of palladium(II) and gold(III) from diluted liquors using the resin Duolite GT-73. Analytica Chimica Acta, 381(1), 61–67. DOI: 10.1016/S0003-2670(98)00707-7. Au(III): 0.58 ± 0.03 mmol/g; Pd(II): 0.262 ± 0.015 mmol/g. View Source